Cas no 63600-26-0 (Benzoic acid, 3-(3-methoxy-3-oxo-1-propenyl)-)

Benzoic acid, 3-(3-methoxy-3-oxo-1-propenyl)- structure
63600-26-0 structure
Product name:Benzoic acid, 3-(3-methoxy-3-oxo-1-propenyl)-
CAS No:63600-26-0
MF:C11H10O4
MW:206.194703578949
CID:1654142

Benzoic acid, 3-(3-methoxy-3-oxo-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(3-methoxy-3-oxo-1-propenyl)-
    • Benzoic acid, 3-(3-methoxy-3-oxo-1-propen-1-yl)-
    • Inchi: 1S/C11H10O4/c1-15-10(12)6-5-8-3-2-4-9(7-8)11(13)14/h2-7H,1H3,(H,13,14)
    • InChI Key: DBCJGNBZZNSLSM-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC(C=CC(OC)=O)=C1

Computed Properties

  • Exact Mass: 206.0579

Experimental Properties

  • Density: 1.265±0.06 g/cm3(Predicted)
  • Boiling Point: 387.3±25.0 °C(Predicted)
  • PSA: 63.6
  • pka: 4.01±0.10(Predicted)

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